Cas no 154496-65-8 (Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)-)

Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)- structure
154496-65-8 structure
Product Name:Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)-
CAS No:154496-65-8
MF:C13H21N3S
MW:251.390941381454
CID:217183
PubChem ID:3074006
Update Time:2025-04-19

Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)-
    • 4-methyl-6-piperidin-1-yl-2-propan-2-ylsulfanylpyrimidine
    • Pyrimidine, 4-methyl-2-((1-methylethyl)thio)-6-(1-piperidinyl)-
    • 154496-65-8
    • 4-Methyl-2-((1-methylethyl)thio)-6-(1-piperidinyl)pyrimidine
    • DTXSID00165643
    • Inchi: 1S/C13H21N3S/c1-10(2)17-13-14-11(3)9-12(15-13)16-7-5-4-6-8-16/h9-10H,4-8H2,1-3H3
    • InChI Key: PNDQFQDURLQLTD-UHFFFAOYSA-N
    • SMILES: S(C(C)C)C1=NC(C)=CC(=N1)N1CCCCC1

Computed Properties

  • Exact Mass: 251.14583
  • Monoisotopic Mass: 251.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 399.4°Cat760mmHg
  • Flash Point: 195.3°C
  • Refractive Index: 1.569
  • PSA: 29.02
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